Cas no 2034543-80-9 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 2034543-80-9
• MF: C₁₄H₁₉N₅O₄S
• MW: 353.39676117897
• CID: 5353794
• Update Time: 2025-08-04

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-3-yl)methanone
• (5-methyl-1,2-oxazol-3-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

• Inchi： 1S/C14H19N5O4S/c1-11-8-13(16-23-11)14(20)18-4-3-5-19(7-6-18)24(21,22)12-9-15-17(2)10-12/h8-10H,3-7H2,1-2H3
• InChI Key： RPYDHBISHWFNRZ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2C=C(C)ON=2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 566
• XLogP3: -0.2
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

Research Brief on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034543-80-9)

The compound 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034543-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of inflammatory and oncological pathways. The unique structural features of the molecule, including the 1,4-diazepane core and the sulfonylpyrazole moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In preclinical models, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane has demonstrated promising efficacy in reducing tumor growth and inflammation. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in recent pharmacokinetic studies, suggesting its potential for oral administration. However, challenges related to off-target effects and toxicity profiles remain to be addressed in future research.

Ongoing clinical trials are exploring the therapeutic potential of this compound in various disease models, with preliminary results indicating a favorable safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. The compound's versatility also opens avenues for structural modifications to enhance its therapeutic index.

In conclusion, 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane represents a promising candidate for drug development. Further research is warranted to fully exploit its pharmacological potential and address existing limitations. This brief underscores the importance of continued investment in the exploration of novel chemical entities like this one to advance the field of medicinal chemistry.